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Compound of Interest

Compound Name: Boron trifluoride dihydrate

Cat. No.: B081082

Essential Safety and Handling Guide for Boron
Trifluoride Dihydrate

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Boron trifluoride dihydrate. Adherence to these
procedures is essential for ensuring personal safety and minimizing environmental risk. Boron
trifluoride dihydrate is a corrosive liquid that can cause severe skin and eye burns and is
harmful if inhaled or swallowed.[1][2][3] It reacts with water and can release toxic and irritating
vapors.[3][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against the hazards of Boron
trifluoride dihydrate. Employers are required by OSHA 1910.132 to determine the appropriate
PPE for each hazard and train employees on its proper use.[1]

e Eye and Face Protection:

o ANSI-approved, tightly fitting safety glasses or chemical splash goggles are mandatory.[5]

[6]

o A face shield should be worn in conjunction with goggles, especially when transfilling or
breaking transfer connections, to provide an additional layer of protection.[5][7][8]
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o Contact lenses should not be worn when working with this substance.[1]

o Skin and Body Protection:

o Wear chemically resistant gloves. For full contact, fluorinated rubber gloves are
recommended, while chloroprene gloves may be suitable for splash protection.[5] It is
always best to consult the glove manufacturer for specific compatibility information.[6]

o Aflame-resistant lab coat must be worn and fully buttoned.[5][6]

o Wear full-length pants and closed-toe shoes to ensure no skin is exposed between the
shoe and ankle.[5][6]

o For tasks with a higher risk of exposure, impervious protective clothing, including aprons,
suits, and boots, may be necessary.[8]

» Respiratory Protection:

o All handling of Boron trifluoride dihydrate should occur within a certified chemical fume
hood or a glove box to minimize inhalation exposure.[5][6]

o If the potential exists for exposure above the recommended limits, a MSHA/NIOSH-
approved supplied-air respirator with a full facepiece operated in a positive-pressure mode
is required.[1]

o Respirator use must be part of a written program that includes training, fit testing, and
medical exams as described in OSHA 1910.134.[1]

Occupational Exposure Limits

The following table summarizes the airborne exposure limits for Boron Trifluoride. These limits
should not be exceeded at any time.
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Agency Limit Type Exposure Limit
Permissible Exposure Limit

OSHA 1 ppm[1]
(PEL)

Recommended Exposure Limit

NIOSH 1 ppm[1
(REL) ppm[1]
Threshold Limit Value (TLV) -

ACGIH B 1 ppm[5]
Ceiling

Exposure to 25 ppm of Boron Trifluoride is considered immediately dangerous to life and health
(IDLH).[1]

Operational and Disposal Plans
Step-by-Step Handling Protocol

e Preparation:

[¢]

Ensure a current Safety Data Sheet (SDS) for Boron trifluoride dihydrate is accessible
to all personnel.[6]

o Verify that the designated chemical fume hood is certified and functioning correctly, with a
face velocity between 80-125 feet per minute.[6]

o Confirm that a safety shower and eyewash station are unobstructed and readily available.

[11[5]
o Assemble all necessary equipment and ensure it is electrically grounded.[5]
o Put on all required PPE as detailed above.
» Handling:
o Conduct all work in a chemical fume hood or glove box.[6]

o Avoid contact with skin, eyes, and clothing.[6] Do not breathe vapors or mists.[9]
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o Keep containers tightly closed when not in use and store them in a cool, dry, and well-
ventilated area away from incompatible materials such as alkali metals, oxidizing agents,
and water.[2][6]

o Use automated or enclosed systems for transferring the chemical whenever possible to
minimize exposure.[1]

e Post-Handling:

o Wash hands thoroughly with soap and water immediately after handling the product,
before breaks, and at the end of the shift.[1][6]

o If clothing becomes contaminated, remove it promptly and launder it separately by
individuals informed of the chemical's hazards before reuse.[1][9]

o Do not eat, drink, or smoke in areas where Boron trifluoride dihydrate is handled or
stored.[1]

Emergency Spill Response Workflow

In the event of a spill, follow the established emergency procedures. Untrained personnel
should not attempt to clean up a spill.[5]
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Caption: Workflow for responding to a Boron trifluoride dihydrate spill.
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Step-by-Step Disposal Plan

Boron trifluoride dihydrate and its containers must be treated as hazardous waste.
e Collection:

o Collect waste Boron trifluoride dihydrate in a suitable, closed, and properly labeled
container.[9]

o Do not mix with other waste streams unless compatibility has been confirmed.
o Storage:

o Store hazardous waste containers in a designated, well-ventilated area, away from
incompatible chemicals.[6]

o Ensure the storage area is secure and accessible only to authorized personnel.[2]

e Disposal:

(¢]

Dispose of the waste through a licensed hazardous waste disposal company.[9]

o It may be necessary to contain and dispose of Boron Trifluoride Dihydrate as a
HAZARDOUS WASTE. Contact your state Department of Environmental Protection (DEP)
or your regional office of the federal Environmental Protection Agency (EPA) for specific
recommendations.[1]

o Do not empty into drains or release into the environment.[9]

o Follow all local, regional, and national hazardous waste regulations to ensure complete
and accurate classification and disposal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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